Cas no 59796-91-7 (1,4-Dithiaspiro[4.5]decane, 1-oxide)

• Product Name: 1,4-Dithiaspiro[4.5]decane, 1-oxide
• CAS No: 59796-91-7
• MF: C₈H₁₄OS₂
• MW: 190.326159954071
• CID: 337264
• PubChem ID: 14437037
• Update Time: 2025-04-19

1,4-Dithiaspiro[4.5]decane, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiaspiro[4.5]decane, 1-oxide
• 1,4λ⁴-dithiaspiro[4.5]decane 4-oxide
• 1lambda~4~,4-Dithiaspiro[4.5]decan-1-one
• 59796-91-7
• DTXSID40560254

• Inchi： 1S/C8H14OS2/c9-11-7-6-10-8(11)4-2-1-3-5-8/h1-7H2
• InChI Key： IFVGERSAKYKKRL-UHFFFAOYSA-N
• SMILES： S1(CCSC21CCCCC2)=O

Computed Properties

• Exact Mass: 190.04872
• Monoisotopic Mass: 190.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 17.07